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Introduction

Dithioformic acid derivatives, more commonly known in the rubber industry as
dithiocarbamates, are a class of organosulfur compounds that function as ultra-fast
accelerators in the sulfur vulcanization of diene rubbers such as natural rubber (NR) and
styrene-butadiene rubber (SBR).[1][2] Their primary role is to significantly increase the rate of
the cross-linking reactions, allowing for vulcanization to occur at lower temperatures and in
shorter times compared to uncatalyzed sulfur vulcanization.[2] This enhanced efficiency leads
to increased production throughput and improved energy savings.

This document provides detailed application notes on the use of common dithiocarbamate
accelerators, specifically Zinc Dimethyldithiocarbamate (ZDMC), Zinc Diethyldithiocarbamate
(ZDEC), and Zinc Dibutyldithiocarbamate (ZDBC). It includes a summary of their performance
characteristics, detailed experimental protocols for their evaluation, and diagrams illustrating
the vulcanization process and experimental workflows.
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Mechanism of Action

The vulcanization process accelerated by zinc dithiocarbamates is a complex series of
chemical reactions. The generally accepted mechanism involves the formation of an active
sulfurating agent. The zinc dithiocarbamate reacts with sulfur to form a zinc persulfenyl
dithiocarbamate complex. This complex then reacts with the rubber polymer chains, leading to
the formation of cross-link precursors. These precursors ultimately decompose to form stable
sulfidic cross-links between the polymer chains, resulting in a three-dimensional network that
imparts the desirable elastomeric properties to the rubber. The activation of dithiocarbamate
accelerators typically requires the presence of zinc oxide and stearic acid.[2]

Data Presentation: Performance of Dithiocarbamate
Accelerators

The selection of a specific dithiocarbamate accelerator depends on the desired processing
safety (scorch time) and cure rate. The following tables summarize the typical cure
characteristics and mechanical properties of rubber compounds vulcanized with ZDMC, ZDEC,
and ZDEC.

Note: The following data has been compiled from various sources and may not be directly
comparable due to potential differences in rubber formulations and testing conditions.

Scorch Optimum Minimum Maximum Cure Rate
Accelerator Time (t_s2_, Cure Time Torque (ML, Torque (MH, Index (CRI,

min) (t 90_, min) dNm) dNm) min—?)
ZDMC Shortest Fastest - - Highest
ZDEC Short Fast - - High

Longer than Slower than Lower than
ZDBC - -

ZDEC ZDEC ZDEC

Table 1. Comparative Cure Characteristics of Dithiocarbamate Accelerators in Natural Rubber.

| Accelerator | Tensile Strength (MPa) | Elongation at Break (%) | Modulus at 300% Elongation
(MPa) | |---|---|---| [ ZDMC | - | - | - | | ZDEC | - | - | - | | ZDBC | - | - | - |
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Table 2: Comparative Mechanical Properties of Natural Rubber Vulcanizates with
Dithiocarbamate Accelerators.

Experimental Protocols
Synthesis of Zinc N,N-Dimethyldithiocarbamate (ZDMC)

This protocol describes a typical laboratory-scale synthesis of ZDMC.

Materials:

e Sodium N,N-dimethyldithiocarbamate

e Zinc chloride (ZnCl2)

» Deionized water

Procedure:

» Dissolve a specific molar amount of sodium N,N-dimethyldithiocarbamate in deionized water.
» In a separate beaker, dissolve a stoichiometric amount of zinc chloride in deionized water.

» Slowly add the zinc chloride solution to the sodium N,N-dimethyldithiocarbamate solution
while stirring continuously.

» Awhite precipitate of zinc N,N-dimethyldithiocarbamate will form immediately.[3]
o Continue stirring for a predetermined time to ensure complete reaction.

« Filter the precipitate using a Buchner funnel.

e Wash the precipitate with deionized water to remove any unreacted salts.

e Dry the collected ZDMC powder in a vacuum oven at a suitable temperature (e.g., 60-70°C)
until a constant weight is achieved.

Rubber Compounding and Vulcanization
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This protocol outlines the standard procedure for preparing and vulcanizing a rubber compound
containing a dithiocarbamate accelerator, based on ASTM D3182.[1][3]

Equipment:

o Two-roll mill[4][5]

e Analytical balance

o Compression molding press with heated platens

Typical Formulation (in parts per hundred of rubber - phr):

Ingredient phr
Natural Rubber (SMR 20) 100
Zinc Oxide 3)
Stearic Acid 2
Sulfur 2.5
Dithiocarbamate Accelerator 15
Carbon Black (N330) 50
Procedure:

e Mastication: Pass the natural rubber through the tight nip of the two-roll mill several times to
soften it and reduce its viscosity. The roll temperature is typically maintained around 50-
70°C.[5]

 Incorporation of Activators and Fillers: Widen the nip and add the zinc oxide and stearic acid
to the rubber. Once they are well dispersed, add the carbon black in increments to ensure
uniform mixing. Use cutting and folding techniques to homogenize the mixture.[6]

o Addition of Curatives: Finally, with the mill rolls cooled to prevent premature vulcanization
(scorching), add the sulfur and the dithiocarbamate accelerator. Mix until a homogenous
compound is obtained.[6]
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e Sheeting Out: Sheet the final compound from the mill at a defined thickness.

» Vulcanization: Place a known weight of the unvulcanized rubber compound into a mold of
specific dimensions and vulcanize in a compression molding press at a predetermined
temperature (e.g., 150°C) for a time determined by rheometer data (typically t 90 ).

Determination of Cure Characteristics

The vulcanization characteristics of the rubber compound are determined using a Moving Die
Rheometer (MDR) or an Oscillating Disk Rheometer (ODR) according to ASTM D5289.[1][7]

Procedure:

e Place a small, uncured rubber sample into the temperature-controlled die cavity of the
rheometer.

e The instrument applies a sinusoidal shear strain to the sample, and the torque required to do
S0 is measured as a function of time.

e The resulting rheograph provides key parameters:

o

Minimum Torque (ML): An indication of the viscosity of the unvulcanized compound.

Maximum Torque (MH): Related to the shear modulus and crosslink density of the fully

[¢]

vulcanized rubber.

Scorch Time (t_s2_): The time at which the torque increases by two units from the

[¢]

minimum, indicating the onset of vulcanization.

[¢]

Optimum Cure Time (t_90 ): The time required to reach 90% of the maximum torque.

Measurement of Mechanical Properties

The mechanical properties of the vulcanized rubber are evaluated using a universal testing
machine according to ASTM D412.[8][9]

Procedure:
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o Cut dumbbell-shaped test specimens from the vulcanized rubber sheets.[8]
e Measure the thickness and width of the narrow section of each specimen.
e Mount the specimen in the grips of the universal testing machine.

o Apply a tensile load at a constant rate of crosshead displacement until the specimen
ruptures.[8]

e Record the load and elongation data to determine:
o Tensile Strength: The maximum stress the material can withstand before breaking.[9]
o Elongation at Break: The percentage increase in length at the point of fracture.[9]

o Modulus: The stress at a specific elongation (e.g., 100%, 300%).

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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